Cas no 1227153-83-4 (Benzoic acid, 2-methyl-5-(trifluoromethoxy)-, methyl ester)

• Product Name: Benzoic acid, 2-methyl-5-(trifluoromethoxy)-, methyl ester
• CAS No: 1227153-83-4
• MF: C₁₀H₉F₃O₃
• MW: 234.171873807907
• CID: 2147173
• Update Time: 2023-11-19

Benzoic acid, 2-methyl-5-(trifluoromethoxy)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• methyl 2-methyl-5-(trifluoromethoxy)benzoate
• CID 18925668
• Benzoic acid, 2-methyl-5-(trifluoromethoxy)-, methyl ester

• Inchi： 1S/C10H9F3O3/c1-6-3-4-7(16-10(11,12)13)5-8(6)9(14)15-2/h3-5H,1-2H3
• InChI Key： FYMIJKRITWOALG-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(C)=C(C(=O)OC)C=1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 252
• Topological Polar Surface Area: 35.5